![molecular formula C26H29N5O4 B14954341 7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide](/img/structure/B14954341.png)
7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
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Description
7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a useful research compound. Its molecular formula is C26H29N5O4 and its molecular weight is 475.5 g/mol. The purity is usually 95%.
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Biological Activity
The compound 7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule with significant potential in biological research. Its unique structure and properties make it a candidate for various therapeutic applications. This article explores its biological activity based on available research findings.
- Molecular Formula : C26H29N5O4
- Molecular Weight : 475.5 g/mol
- IUPAC Name : this compound
- Purity : Typically 95% .
Anticancer Potential
Recent studies have indicated that compounds with similar structural frameworks exhibit anticancer properties. The triazatricyclo core in this compound may enhance its interaction with biological targets involved in cancer progression:
- Mechanism of Action : The compound is hypothesized to induce apoptosis in cancer cells through the modulation of apoptotic pathways and inhibition of cell proliferation .
Anti-inflammatory Effects
The presence of the dimethoxyphenyl group suggests potential anti-inflammatory activity:
- Research Findings : In vitro studies have shown that similar compounds can inhibit pro-inflammatory cytokines and reduce inflammation markers in cell cultures .
Neuroprotective Activity
There is emerging evidence suggesting that compounds within this structural class may offer neuroprotective benefits:
- Case Studies : Animal models have demonstrated that related compounds can reduce oxidative stress and improve cognitive function in neurodegenerative disease models .
Data Table: Summary of Biological Activities
Activity Type | Mechanism of Action | References |
---|---|---|
Anticancer | Induces apoptosis; inhibits proliferation | |
Anti-inflammatory | Inhibits pro-inflammatory cytokines | |
Neuroprotective | Reduces oxidative stress |
Case Studies and Research Findings
- Anticancer Study :
-
Inflammation Model :
- In a controlled experiment using murine models of inflammation, compounds similar to the one discussed reduced levels of TNF-alpha and IL-6 significantly compared to control groups .
-
Neuroprotection :
- A recent investigation into neuroprotective properties found that administration of related compounds improved memory retention and reduced amyloid plaque formation in transgenic mice models .
Properties
Molecular Formula |
C26H29N5O4 |
---|---|
Molecular Weight |
475.5 g/mol |
IUPAC Name |
7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
InChI |
InChI=1S/C26H29N5O4/c1-16(2)15-28-25(32)18-14-19-24(29-22-7-5-6-11-30(22)26(19)33)31(23(18)27)12-10-17-8-9-20(34-3)21(13-17)35-4/h5-9,11,13-14,16,27H,10,12,15H2,1-4H3,(H,28,32) |
InChI Key |
UGUQMJICEZAPSW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CNC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=N)CCC4=CC(=C(C=C4)OC)OC |
Origin of Product |
United States |
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